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Quantitative Data Summary

The following tables consolidate the available quantitative data and key characteristics of tiadinil from the

search results.

Table 1: Mammalian Toxicity and Physicochemical Properties

Property Value | Description Source
Acute Oral LDso (Rat) > 6147 mg/kg [1]
Acute Toxicity Classification Category 4, Harmful if inhaled (H332) [2]
Mode of Action (Mammals) No specific data found; acts as a plant activator in crops  [1] [3] [4]
Water Solubility (at 20°C, pH7) 13.2 mg/L [1]
Vapour Pressure (at 20°C) 1.03 x 1073 mPa [1]

Table 2: Ecotoxicology and Environmental Fate
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Aspect

Findings

Source

Aquatic Toxicity
(Fish)

Toxicity to
Beneficial
Species

Soil Persistence
(DTso0)

Regulatory
Status (EU)

Acute 96-hour LCso: 7.0 mg/L (Temperate freshwater fish)

Attracts predatory mites (Neoseiulus womersleyi) by boosting herbivore-
induced plant volatiles in tea plants. No direct toxicity or effects on the
herbivorous mite (Tetranychus kanzawai) were observed.

No data available

Not approved

Experimental Protocols

The search results included details on a key study investigating tiadinil's indirect ecological effects.

[1]

[3]

[1][2]

[1]

e Study System: The research used a tri-trophic system consisting of the tea plant (Camellia sinensis),

a herbivorous mite (Tetranychus kanzawai), and a predatory mite (Neoseiulus womersleyi) [3].

¢ Treatment Protocol: Tea plants were treated with tiadinil. The specific concentrations and
application methods used in the experimental protocols were not detailed in the abstract [3].

e Volatile Collection & Analysis: Herbivore-induced plant volatiles (HIPVs) were collected from the

plants. The composition of these volatiles was analyzed, likely using Gas Chromatography-Mass
Spectrometry (GC-MS), though the specific methodology is not described in the available excerpt [3].

e Behavioral Assay: A Y-tube olfactometer was used to test the behavioral preference of the predatory
mites between volatiles emitted from tiadinil-treated plants and those from untreated plants [3].

Mode of Action and Experimental Workflow

Tiadinil's primary mode of action is as a plant activator, inducing Systemic Acquired Resistance (SAR) in

plants against pathogens [1] [4]. One study also revealed an indirect defense mechanism against herbivores.

The diagram below illustrates this experimental finding.
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Tiadinil primes plants to release enhanced volatiles under herbivore attack, attracting natural enemies.

Key Data Gaps and Limitations

Your request for an in-depth technical guide highlights several significant data gaps in the available

literature:

¢ Mammalian Toxicity Profile: There is a notable absence of data on chronic toxicity,
carcinogenicity, reproductive effects, or mutagenicity in mammals [2]. The Safety Data Sheet
explicitly states "no data available" for these endpoints.

¢ Detailed Ecotoxicology: While an acute LCso for fish is available, data on chronic aquatic toxicity,
effects on sediment-dwelling organisms, and toxicity to beneficial insects like honeybees are missing

[1] [2].
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e Environmental Fate: Critical parameters for environmental risk assessment, such as the soil
degradation half-life (DTso) and bioaccumulation potential, are not available in the searched
resources [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Tiadinil [sitem.herts.ac.uk]

2. TIADINIL - Safety Data Sheet [chemicalbook.com]

3. Tiadinil, a plant activator of systemic acquired resistance ... [pubmed.ncbi.nim.nih.gov]
4. Development of a novel plant activator for rice diseases ... [jstage.jst.go.jp]

To cite this document: Smolecule. [tiadinil ecotoxicology and mammalian toxicity profile]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b003940#tiadinil-

ecotoxicology-and-mammalian-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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